Cas no 676-83-5 (methylphosphonous dichloride)

Methylphosphonous dichloride (CH3PCl2) is a key organophosphorus compound widely used as an intermediate in the synthesis of flame retardants, pesticides, and pharmaceuticals. Its high reactivity, particularly in phosphorylation and reduction reactions, makes it valuable for producing phosphonates and other derivatives. The compound’s stability under controlled conditions ensures consistent performance in industrial applications. Methylphosphonous dichloride is also employed in the preparation of ligands for coordination chemistry due to its ability to form stable complexes with metals. Proper handling is essential, as it reacts vigorously with water and requires inert storage conditions. Its versatility and efficiency in synthetic pathways underscore its importance in specialized chemical processes.
methylphosphonous dichloride structure
methylphosphonous dichloride structure
Product Name:methylphosphonous dichloride
CAS No:676-83-5
MF:CH3Cl2P
MW:116.914279222488
CID:82953
PubChem ID:24870366
Update Time:2025-06-07

methylphosphonous dichloride Chemical and Physical Properties

Names and Identifiers

    • methylphosphonous dichloride
    • dichloro(methyl)phosphane
    • METHYLDICHLOROPHOSPHINE
    • Methylphosphinic dichloride
    • Methylphosphinous dichloride
    • Methylphosphorus dichloride
    • InChI=1/CH3Cl2P/c1-4(2)3/h1H
    • Methyl phosphonous dichloride
    • SCHEMBL331802
    • CH3PCl2
    • 676-83-5
    • PHOSPHONOUS DICHLORIDE, METHYL-
    • Phosphine, dichloromethyl-
    • AKOS015913867
    • PMeCl2
    • DTXSID1060978
    • Dichloromethylphosphine
    • UN 2845
    • dichloro(methyl)phosphine
    • EC 211-631-8
    • SCHEMBL11569887
    • FT-0632786
    • Methyl dichlorophosphine
    • GEO-00992
    • Dichloromethylphosphine, 96%
    • Dichloro-methylphosphine
    • EINECS 211-631-8
    • methyldichloro-phosphine
    • Dichloromethylphosphine, technical grade, 90%
    • NS00002674
    • Phosphonous dichloride, P-methyl-
    • DB-009767
    • MDL： MFCD00013616
    • Inchi： 1S/CH3Cl2P/c1-4(2)3/h1H3
    • InChI Key： CDPKWOKGVUHZFR-UHFFFAOYSA-N
    • SMILES： ClP(C)Cl

Computed Properties

  • Exact Mass: 115.93500
  • Monoisotopic Mass: 115.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 13.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 1.322 g/mL at 25 °C(lit.)
  • Boiling Point: 82 °C(lit.)
  • Flash Point: Fahrenheit: 120.2 ° f
    Celsius: 49 ° c
  • Refractive Index: n20/D 1.496(lit.)
  • Water Partition Coefficient: Reacts with water.
  • PSA: 13.59000
  • LogP: 2.40570
  • Sensitiveness: Air & Moisture Sensitive
  • Solubility: Strong reaction with water

methylphosphonous dichloride Security Information

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methylphosphonous dichloride Production Method

Production Method 1

676-59-5 676-59-5
676-83-5 676-83-5
811-62-1 811-62-1
Reaction Conditions
Reference
Organic phosphorus compounds. VIII. The direct synthesis of alkyl and arylhalophosphines
Maier, Ludwig; et al, Helvetica Chimica Acta, 1963, 46(6), 2020-40

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